Cas no 802046-04-4 (Pyrimidine,1,4,5,6-tetrahydro-2-[[(1-methyl-1H-imidazol-2-yl)thio]methyl]-)
![Pyrimidine,1,4,5,6-tetrahydro-2-[[(1-methyl-1H-imidazol-2-yl)thio]methyl]- structure](https://www.kuujia.com/scimg/cas/802046-04-4x500.png)
802046-04-4 structure
Product name:Pyrimidine,1,4,5,6-tetrahydro-2-[[(1-methyl-1H-imidazol-2-yl)thio]methyl]-
Pyrimidine,1,4,5,6-tetrahydro-2-[[(1-methyl-1H-imidazol-2-yl)thio]methyl]- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine,1,4,5,6-tetrahydro-2-[[(1-methyl-1H-imidazol-2-yl)thio]methyl]-
- Pyrimidine, 1,4,5,6-tetrahydro-2-[[(1-methylimidazol-2-yl)thio]methyl]- (8CI)
- Pyrimidine,1,4,5,6-tetrahydro-2-[[(1-methylimidazol-2-yl)thio]methyl]-(8ci)
- 802046-04-4
-
- Inchi: InChI=1S/C9H14N4S/c1-13-6-5-12-9(13)14-7-8-10-3-2-4-11-8/h5-6H,2-4,7H2,1H3,(H,10,11)
- InChI Key: AWGQSJZVFHGLEY-UHFFFAOYSA-N
- SMILES: CN1C=CN=C1SCC2=NCCCN2
Computed Properties
- Exact Mass: 210.09391764g/mol
- Monoisotopic Mass: 210.09391764g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 67.5Ų
Pyrimidine,1,4,5,6-tetrahydro-2-[[(1-methyl-1H-imidazol-2-yl)thio]methyl]- Related Literature
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R. Scott Martin,Andrew J. Gawron,Fiona B. Regan,Eithne Dempsey,Susan M. Lunte Analyst, 2001,126, 277-280
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Fengwen Kang,Mingying Peng,Xiaobao Yang,Guoping Dong,Guochao Nie,Weijiang Liang,Shanhui Xu,Jianrong Qiu J. Mater. Chem. C, 2014,2, 6068-6076
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Yifang Gao,Yuan Jiao,Wenjing Lu,Yang Liu,Hui Han,Xiaojuan Gong,Shaomin Shuang,Chuan Dong J. Mater. Chem. B, 2018,6, 6099-6107
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4. Beyond the ridge pattern: multi-informative analysis of latent fingermarks by MALDImass spectrometryS. Francese,R. Bradshaw,L. S. Ferguson,R. Wolstenholme,M. R. Clench,S. Bleay Analyst, 2013,138, 4215-4228
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Ramune Kuktaite,Tomás S. Plivelic,Hasan Türe,Mikael S. Hedenqvist,Mikael Gällstedt,Salla Marttila,Eva Johansson RSC Adv., 2012,2, 11908-11914
802046-04-4 (Pyrimidine,1,4,5,6-tetrahydro-2-[[(1-methyl-1H-imidazol-2-yl)thio]methyl]-) Related Products
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